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Compound of Interest

Compound Name: N-Fmoc-N-benzyl-L-alanine

Cat. No.: B1659695

In-Depth Technical Guide: N-Fmoc-N-benzyl-L-
alanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the chemical properties of N-Fmoc-N-
benzyl-L-alanine, a derivative of the amino acid alanine. The data presented is essential for
researchers in peptide synthesis and drug development.

Chemical Identity and Properties

N-Fmoc-N-benzyl-L-alanine is a protected amino acid commonly used in solid-phase peptide
synthesis. The fluorenylmethyloxycarbonyl (Fmoc) group serves as a base-labile protecting
group for the amine, while the benzyl group protects the nitrogen of the alanine side chain.

Below is a summary of its key quantitative data.
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Property Value

Molecular Weight 401.45 g/mol [1][2]
Molecular Formula C25H23N04[2]
CAS Number 672917-68-9[1][2]
Appearance Solid[1][2]

Note: A molecular weight of 401.46 g/mol is also reported by some suppliers.

Due to the nature of the requested information, which pertains to the fundamental molecular
properties of a chemical compound, detailed experimental protocols for its synthesis or use are
beyond the scope of this specific guide. Similarly, as this document describes a single small
molecule and not a biological process, a signaling pathway diagram is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.medchemexpress.com/n-9h-fluoren-9-yl-methoxy-carbonyl-n-benzyl-l-alanine.html
https://www.medchemexpress.com/n-9h-fluoren-9-yl-methoxy-carbonyl-n-benzyl-l-alanine.html?locale=ko-KR
https://www.medchemexpress.com/n-9h-fluoren-9-yl-methoxy-carbonyl-n-benzyl-l-alanine.html?locale=ko-KR
https://www.medchemexpress.com/n-9h-fluoren-9-yl-methoxy-carbonyl-n-benzyl-l-alanine.html
https://www.medchemexpress.com/n-9h-fluoren-9-yl-methoxy-carbonyl-n-benzyl-l-alanine.html?locale=ko-KR
https://www.medchemexpress.com/n-9h-fluoren-9-yl-methoxy-carbonyl-n-benzyl-l-alanine.html
https://www.medchemexpress.com/n-9h-fluoren-9-yl-methoxy-carbonyl-n-benzyl-l-alanine.html?locale=ko-KR
https://www.benchchem.com/product/b1659695?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/n-9h-fluoren-9-yl-methoxy-carbonyl-n-benzyl-l-alanine.html
https://www.medchemexpress.com/n-9h-fluoren-9-yl-methoxy-carbonyl-n-benzyl-l-alanine.html?locale=ko-KR
https://www.benchchem.com/product/b1659695#n-fmoc-n-benzyl-l-alanine-molecular-weight-and-formula
https://www.benchchem.com/product/b1659695#n-fmoc-n-benzyl-l-alanine-molecular-weight-and-formula
https://www.benchchem.com/product/b1659695#n-fmoc-n-benzyl-l-alanine-molecular-weight-and-formula
https://www.benchchem.com/product/b1659695#n-fmoc-n-benzyl-l-alanine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1659695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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